Cas no 106861-17-0 (4-Methylpyridazine-3-carbonitrile)

• Product Name: 4-Methylpyridazine-3-carbonitrile
• CAS No: 106861-17-0
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD18909487
• CID: 1033752
• PubChem ID: 13642942
• Update Time: 2025-09-28

4-Methylpyridazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridazine-3-carbonitrile
• 4-Methyl-pyridazine-3-carbonitrile
• DTXSID80545722
• PB21475
• P12501
• SCHEMBL13082294
• J-515809
• CS-0054890
• AKOS016844513
• BS-50001
• 106861-17-0
• DB-306101

• MDL： MFCD18909487
• Inchi： 1S/C6H5N3/c1-5-2-3-8-9-6(5)4-7/h2-3H,1H3
• InChI Key： XVOXNSDLOXACCF-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C=CN=1)C

Computed Properties

• Exact Mass: 119.04845
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives